Cas no 62266-62-0 (7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, pentadecyl ester)

7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, pentadecyl ester structure
62266-62-0 structure
Product Name:7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, pentadecyl ester
CAS No:62266-62-0
MF:C22H40O3
MW:352.551207542419
CID:451803
PubChem ID:71388124
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, pentadecyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, pentadecyl ester
    • pentadecyl 7-oxabicyclo[4.1.0]heptane-4-carboxylate
    • DTXSID80810200
    • PENTADECYL 7-OXABICYCLO[4.1.0]HEPTANE-3-CARBOXYLATE
    • 62266-62-0
    • Inchi: 1S/C22H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-24-22(23)19-15-16-20-21(18-19)25-20/h19-21H,2-18H2,1H3
    • InChI Key: XLZMDTKHAHQRNK-UHFFFAOYSA-N
    • SMILES: O1C2CCC(C(=O)OCCCCCCCCCCCCCCC)CC12

Computed Properties

  • Exact Mass: 352.2979
  • Monoisotopic Mass: 352.29774513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.83
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